Cas no 2229268-68-0 (2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid
• CAS No: 2229268-68-0
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 5986997
• PubChem ID: 162738062
• Update Time: 2025-10-31

2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid
• 2229268-68-0
• EN300-1946450

• Inchi： 1S/C8H6F3NO2/c9-6-5(2-1-3-12-6)4-8(10,11)7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： FWYANUCPUDGAOK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C(=NC=CC=1)F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid

Professional Introduction to 2,2-Difluoro-3-(2-fluoropyridin-3-yl)propanoic Acid (CAS No. 2229268-68-0)

2,2-Difluoro-3-(2-fluoropyridin-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229268-68-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known for their ability to enhance the metabolic stability and binding affinity of drug candidates. The unique structural features of this compound make it a promising candidate for further exploration in medicinal chemistry and drug development.

The molecular structure of 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid consists of a propanoic acid backbone substituted with two fluorine atoms at the 2-position and a 2-fluoropyridine moiety at the 3-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel therapeutic agents. The presence of fluorine atoms not only influences the physical properties of the compound but also plays a crucial role in its biological activity by modulating interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their favorable pharmacokinetic profiles. Studies have demonstrated that fluorine atoms can improve the bioavailability, metabolic stability, and lipophilicity of drug molecules, making them more effective in therapeutic settings. The compound 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid is no exception and has been investigated for its potential as a building block in the synthesis of novel drugs.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The carboxylic acid group at one end of the molecule provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers. This flexibility makes it an attractive candidate for exploring new chemical space in drug discovery. Additionally, the fluorinated pyridine ring can serve as an important pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of fluorinated compounds in oncology and anti-inflammatory therapies. For instance, studies have shown that certain fluorinated analogs exhibit enhanced potency and selectivity against cancer-related targets compared to their non-fluorinated counterparts. The compound 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid has been explored as a potential scaffold for developing novel anticancer agents, with preliminary findings suggesting promising activity against specific tumor types.

The synthesis of 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid presents unique challenges due to its complex structure and the need for precise functional group manipulations. Advanced synthetic methodologies are required to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly employed in its preparation. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative approaches in accessing novel pharmaceutical compounds.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have demonstrated that derivatives of 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid exhibit inhibitory activity against various enzymes relevant to human health conditions. For example, some analogs have shown potential as inhibitors of kinases and other enzymes involved in signal transduction pathways. These findings suggest that this compound may serve as a valuable starting point for developing new therapeutic interventions.

The impact of fluorine substitution on the pharmacological properties of drug candidates cannot be overstated. Fluorine atoms can influence multiple aspects of drug design, including charge distribution, solubility, and binding affinity. The incorporation of fluorine into molecular structures often leads to improved pharmacokinetic profiles, with enhanced bioavailability and reduced metabolic degradation. These advantages make fluorinated compounds highly sought after in pharmaceutical research.

In conclusion, 2,2-difluoro-3-(2-fluoropyridin-3-yl)propanoic acid (CAS No. 2229268-68-0) represents a fascinating molecule with significant potential in medicinal chemistry and drug development. Its unique structural features and favorable properties make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an important role in shaping the future landscape of pharmaceutical innovation.